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Compound of Interest

Compound Name: 12-Tridecenoyl chloride
Cat. No.: B15547378
Get Quote
\ J

CAS Number: 857078-98-9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 12-tridecenoyl chloride, a
reactive lipid molecule with potential applications in research and drug development. This
document consolidates available chemical and physical data, outlines detailed experimental
protocols for its synthesis and analysis, and explores its potential biological significance.

Chemical and Physical Properties

12-Tridecenoyl chloride is a monounsaturated fatty acyl chloride. While extensive
experimental data is not readily available in public literature, the following information has been
compiled from chemical supplier databases and extrapolated from the properties of its
corresponding fatty acid, 12-tridecenoic acid.
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Property Value Source

CAS Number 857078-98-9 Chemical Suppliers

Molecular Formula Ci3H23CIO Calculated

Molecular Weight 230.77 g/mol Calculated
Likely a liquid at room

Appearance Inferred
temperature

Purity >98% (typical) Chemical Suppliers
Store at -20°C to prevent ) )

Storage ) Chemical Suppliers
degradation

Note: Some properties are inferred based on the nature of long-chain acyl chlorides and may
need experimental verification.

Synthesis of 12-Tridecenoyl Chloride

The synthesis of 12-tridecenoyl chloride involves the conversion of the carboxylic acid group
of 12-tridecenoic acid to an acyl chloride. This can be achieved using standard chlorinating
agents.

Experimental Protocol: Synthesis from 12-Tridecenoic
Acid

This protocol is adapted from general procedures for the synthesis of unsaturated fatty acid
chlorides.

Materials:

12-Tridecenoic acid (CAS: 6006-06-0)

Thionyl chloride (SOCIz) or Oxalyl chloride ((COCI)z2)

Anhydrous dichloromethane (DCM) or other inert solvent (e.g., hexane)

Dry nitrogen or argon gas
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» Rotary evaporator

e Schlenk line or similar inert atmosphere setup
e Round-bottom flasks and magnetic stirrer
Procedure:

e Preparation: Under an inert atmosphere (dry nitrogen or argon), dissolve 1 equivalent of 12-
tridecenoic acid in anhydrous dichloromethane in a round-bottom flask equipped with a
magnetic stir bar.

e Chlorination: Slowly add 1.2 to 1.5 equivalents of thionyl chloride or oxalyl chloride to the
stirred solution at 0°C (ice bath). If using oxalyl chloride, a catalytic amount of anhydrous
dimethylformamide (DMF) can be added to facilitate the reaction.

o Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4
hours. The reaction progress can be monitored by taking small aliquots and analyzing them
via thin-layer chromatography (TLC) to observe the disappearance of the starting carboxylic
acid.

o Work-up: Once the reaction is complete, remove the excess chlorinating agent and solvent
under reduced pressure using a rotary evaporator. To ensure complete removal of volatile
impurities, the residue can be co-evaporated with anhydrous toluene or hexane two to three
times.

e Product: The resulting product, 12-tridecenoyl chloride, should be a clear to yellowish
liquid. Due to its reactivity, it is often used immediately in subsequent reactions without
further purification. If necessary, purification can be attempted by vacuum distillation, though
this risks decomposition.

Safety Precautions: Thionyl chloride and oxalyl chloride are corrosive and toxic. All
manipulations should be performed in a well-ventilated fume hood.
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Synthesis of 12-Tridecenoyl Chloride.

Analytical Methods

The characterization of 12-tridecenoyl chloride can be performed using various spectroscopic
techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for assessing the purity of 12-tridecenoyl chloride and confirming its
molecular weight. Due to its high reactivity, derivatization to a more stable ester (e.g., methyl
ester) is recommended prior to analysis.

Experimental Protocol: GC-MS Analysis (as Methyl Ester)

o Derivatization: React a small sample of 12-tridecenoyl chloride with anhydrous methanol to
form the methyl 12-tridecenoate. This reaction is typically rapid and exothermic.

o Sample Preparation: Dissolve the resulting methyl ester in a suitable solvent like hexane or
ethyl acetate.

o GC Conditions (Example):
o Column: DB-5ms (30 m x 0.25 mm ID, 0.25 um film thickness) or equivalent.

o Injector Temperature: 250°C.
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o Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and
hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate.

e MS Conditions (Example):
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 40-400.
o Source Temperature: 230°C.

The resulting mass spectrum should show a molecular ion peak corresponding to the methyl
ester and characteristic fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy can confirm the structure of 12-tridecenoyl chloride.
Expected *H NMR Spectral Features (in CDCIs):

e ~5.8 ppm (m): Vinyl proton (-CH=CH2).

e ~4.9-5.1 ppm (m): Terminal vinyl protons (=CH.).

e ~2.8 ppm (t): Methylene group alpha to the acyl chloride (-CH2-COCI).

e ~2.0 ppm (q): Allylic protons (-CH2-CH=CH.).

e ~1.2-1.7 ppm (m): Methylene protons of the aliphatic chain.

Expected 13C NMR Spectral Features (in CDCIs):

e ~173 ppm: Carbonyl carbon of the acyl chloride (R-COCI).

e ~139 ppm: Vinyl carbon (-CH=CH2).

e ~114 ppm: Terminal vinyl carbon (=CH2).
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e ~45-50 ppm: Methylene carbon alpha to the acyl chloride (-CH2-COCI).

e ~25-35 ppm: Other methylene carbons of the aliphatic chain.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is useful for identifying the acyl chloride functional group.

Expected FTIR Absorption Bands:

e ~1800 cm~1: Strong C=0 stretching vibration, characteristic of an acyl chloride. This is at a

higher frequency than the carbonyl stretch of the corresponding carboxylic acid (~1710

cm™1).

e ~3080 cm~1: =C-H stretching of the vinyl group.

e ~1640 cm~1: C=C stretching of the vinyl group.

e ~2850-2960 cm~1: C-H stretching of the aliphatic chain.
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Analytical workflow for 12-Tridecenoyl Chloride.

Potential Biological Significance and Research
Applications

While there is no direct evidence in the literature for the biological activity of 12-tridecenoyl
chloride, its precursor, 12-tridecenoic acid, has shown some biological effects. It exhibits
antimicrobial activity against Staphylococcus aureus and has been shown to inhibit gastric juice
secretion in rats.[1] Furthermore, odd-numbered unsaturated fatty acids, such as those with 13
carbon atoms (C13:1), have been reported to modulate leukocyte function.[2]

As a reactive acyl chloride, 12-tridecenoyl chloride is expected to be highly electrophilic and
could potentially acylate proteins and other biomolecules. This reactivity suggests several
avenues for research:

o Chemical Probe Development: It could be used as a chemical probe to identify novel protein
targets of fatty acylation, a crucial post-translational modification involved in various signaling
pathways.

e Bioactive Prodrug Synthesis: The acyl chloride could serve as a reactive intermediate for the
synthesis of more complex bioactive lipids or prodrugs, where the tridecenoyl moiety could
influence membrane interactions and cellular uptake.

« Investigating Lipid Signaling: As a reactive lipid species, it could be used to investigate the
cellular responses to lipid-based electrophilic stress, which is implicated in various
inflammatory and metabolic diseases.

Hypothetical Signaling Pathway Involvement

Given the known roles of other fatty acids and reactive lipids, 12-tridecenoyl chloride could
potentially modulate signaling pathways through several mechanisms:

o Protein Acylation: Covalent modification of key signaling proteins, such as kinases,
phosphatases, or transcription factors, could alter their activity or localization.
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+ Membrane Interactions: Incorporation into cellular membranes could alter membrane fluidity
and the function of membrane-associated proteins.

+ Metabolism to Bioactive Mediators: Although unlikely to persist in its reactive form in a
biological system, its rapid reaction with cellular nucleophiles could generate stable adducts
that act as signaling molecules.
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Hypothetical cellular mechanism of action.
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Conclusion

12-Tridecenoyl chloride is a reactive lipid with potential for use as a chemical tool in studying
cellular signaling and for the synthesis of novel bioactive compounds. While direct biological
data is currently lacking, the known activities of its parent fatty acid and other reactive lipids
provide a strong rationale for further investigation. The experimental protocols and analytical
data provided in this guide offer a foundation for researchers to synthesize, characterize, and
explore the applications of this intriguing molecule. Future research should focus on elucidating
its specific biological targets and its effects on cellular pathways to unlock its full potential in
drug discovery and chemical biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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